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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Schisandrin C, a dibenzocyclooctadiene lignan isolated from the fruit of Schisandra chinensis,

has emerged as a significant bioactive compound in the field of cancer biology. Its multifaceted

mechanisms of action, including the induction of apoptosis, cell cycle arrest, and modulation of

the tumor immune microenvironment, make it a valuable tool for investigating cancer

pathogenesis and a potential candidate for therapeutic development. These application notes

provide a comprehensive overview of Schisandrin C's utility in cancer research, complete with

detailed protocols for key experimental assays and a summary of its cytotoxic effects on

various cancer cell lines.

Data Presentation: Cytotoxicity of Schisandrin C
Schisandrin C exhibits a dose-dependent cytotoxic effect on a range of human cancer cell

lines. The half-maximal inhibitory concentration (IC50) values, a measure of the compound's

potency, are summarized below.
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Cell Line Cancer Type
Incubation
Time (h)

IC50 (µM) Reference

Bel-7402

Human

Hepatocellular

Carcinoma

48 81.58 ± 1.06 [1]

KB-3-1

Human

Nasopharyngeal

Carcinoma

48 108.00 ± 1.13 [1]

Bcap37
Human Breast

Cancer
48 136.97 ± 1.53 [1]

U937
Human

Leukemia
Not Specified

Dose-dependent

inhibition
[2]

4T1
Murine Breast

Cancer
Not Specified

Showed tumor

growth inhibition

in vivo

[3][4]

MC38
Murine Colon

Cancer
Not Specified

Showed tumor

growth inhibition

in vivo

[3][4]

Key Signaling Pathways Modulated by Schisandrin
C
Schisandrin C exerts its anti-cancer effects by modulating several critical signaling pathways.

These include the activation of the innate immune system via the cGAS-STING pathway,

induction of G1 cell cycle arrest, and triggering of the intrinsic apoptosis pathway.
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Schisandrin C enhances the cGAS-STING pathway, boosting antitumor immunity.[3][4]
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Cell Cycle Regulation

Intrinsic Apoptosis Pathway

Schisandrin C
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Start

Plate cells in 96-well plate

Add varying concentrations of Schisandrin C

Incubate for 48 hours

Add MTT solution to each well

Incubate for 4 hours at 37°C

Add solubilization solution (e.g., DMSO)

Read absorbance at 570 nm

Analyze data to determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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